N-[2-(4-chlorophenyl)ethyl]-2-{[3-(2,3-dimethylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide

• IUPAC Name: N-[2-(4-chlorophenyl)ethyl]-2-[3-(2,3-dimethylphenyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C24H22ClN3O2S2/c1-15-4-3-5-20(16(15)2)28-23(30)22-19(11-13-31-22)27-24(28)32-14-21(29)26-12-10-17-6-8-18(25)9-7-17/h3-9,11,13H,10,12,14H2,1-2H3,(H,26,29)
• InChI Key: CJYFCAJZKOJJEG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2C(=O)C3=C(C=CS3)N=C2SCC(=O)NCCC4=CC=C(C=C4)Cl)C
• Molecular Formula: C24H22ClN3O2S2
• Molecular Weight: 484.0 g/mol

Description

N-[2-(4-chlorophenyl)ethyl]-2-{[3-(2,3-dimethylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C24H22ClN3O2S2 and its molecular weight is 484.03. The purity is usually 95%.
BenchChem offers high-quality N-[2-(4-chlorophenyl)ethyl]-2-{[3-(2,3-dimethylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[2-(4-chlorophenyl)ethyl]-2-{[3-(2,3-dimethylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

• The synthesis and structural analysis of derivatives similar to the specified compound have been a subject of scientific research. For instance, studies have focused on the crystal structures of compounds with related frameworks, revealing insights into their conformation and hydrogen bonding patterns. These structural analyses contribute to understanding the chemical behavior and potential interactions of such compounds (Subasri et al., 2016; Subasri et al., 2017).

Vibrational Spectroscopy and Quantum Computational Approach

• Vibrational spectroscopy, complemented by quantum computational methods, has been applied to characterize the vibrational signatures of compounds with similar structures. This approach aids in understanding the geometric equilibrium, intramolecular hydrogen bonds, and the effects of rehybridization and hyperconjugation on the molecule's stability. These insights are crucial for elucidating the compound's chemical properties and potential biological interactions (Jenepha Mary et al., 2022).

Antimicrobial and Antitumor Activities

• Research into derivatives of thieno[3,2-d]pyrimidine, which shares structural similarities with the compound , has shown promising antimicrobial and antitumor activities. These studies involve the synthesis of novel derivatives and their evaluation against various microbial strains and cancer cell lines, highlighting the therapeutic potential of such compounds (Hossan et al., 2012; Hafez et al., 2017).

Molecular Docking and Pharmacological Evaluation

• Studies have also focused on the molecular docking and pharmacological evaluation of compounds within this chemical class, exploring their interactions with biological targets and assessing their potential as drug candidates. This includes investigations into their binding affinities and mechanisms of action, providing a foundation for further drug development efforts (Siddiqui et al., 2014).